Cas no 921812-12-6 (4-ethoxy-N-(3,3,5-trimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-yl)benzamide)

• Product Name: 4-ethoxy-N-(3,3,5-trimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-yl)benzamide
• CAS No: 921812-12-6
• MF: C₂₁H₂₄N₂O₄
• MW: 368.426265716553
• CID: 6195213
• PubChem ID: 40887278
• Update Time: 2025-06-29

4-ethoxy-N-(3,3,5-trimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-yl)benzamide Chemical and Physical Properties

Names and Identifiers

• 4-ethoxy-N-(3,3,5-trimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-yl)benzamide
• F2262-0071
• 4-ethoxy-N-(3,3,5-trimethyl-4-oxo-2H-1,5-benzoxazepin-7-yl)benzamide
• 921812-12-6
• 4-ethoxy-N-(3,3,5-trimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-7-yl)benzamide
• AKOS024633137

• Inchi： 1S/C21H24N2O4/c1-5-26-16-9-6-14(7-10-16)19(24)22-15-8-11-18-17(12-15)23(4)20(25)21(2,3)13-27-18/h6-12H,5,13H2,1-4H3,(H,22,24)
• InChI Key： DGJMTTXGLTWAGZ-UHFFFAOYSA-N
• SMILES： O1C2C=CC(=CC=2N(C)C(C(C)(C)C1)=O)NC(C1C=CC(=CC=1)OCC)=O

Computed Properties

• Exact Mass: 368.17360725g/mol
• Monoisotopic Mass: 368.17360725g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 542
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 67.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazepines Benzoxazepines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazepines

Additional information on 4-ethoxy-N-(3,3,5-trimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-yl)benzamide

4-Ethoxy-N-(3,3,5-trimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-yl)benzamide: A Comprehensive Overview

The compound with CAS No. 921812-12-6, known as 4-Ethoxy-N-(3,3,5-trimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-yl)benzamide, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique structure, which combines a benzamide moiety with a substituted benzoxazepine ring system. The benzoxazepine core is further modified with ethoxy and trimethyl substituents, conferring it with distinct chemical and biological properties.

Recent studies have highlighted the potential of this compound as a precursor for drug development. Its benzamide group is known to enhance bioavailability and stability in physiological conditions. Moreover, the trimethyl substituents on the benzoxazepine ring contribute to its lipophilicity, making it an attractive candidate for targeting specific biological pathways. Researchers have explored its role in inhibiting key enzymes involved in neurodegenerative diseases such as Alzheimer's and Parkinson's. The compound's ability to cross the blood-brain barrier has been validated in preclinical models, underscoring its potential therapeutic applications.

In addition to its pharmacological relevance, this compound has also found applications in materials science. The benzoxazepine framework is being investigated for its use in advanced polymer systems due to its ability to form stable conjugated structures. Recent advancements in polymer chemistry have demonstrated that incorporating this compound into polymeric matrices can enhance mechanical strength and thermal stability. This property makes it a promising candidate for high-performance materials used in aerospace and electronics industries.

The synthesis of 4-Ethoxy-N-(3,3,5-trimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-yl)benzamide involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Key steps include the formation of the benzoxazepine ring through cyclization reactions and subsequent functionalization with the ethoxy and trimethyl groups. The use of palladium-catalyzed cross-coupling reactions has significantly improved the efficiency of these syntheses while maintaining high yields.

From an environmental standpoint, researchers have evaluated the biodegradability of this compound under various conditions. Studies indicate that under aerobic conditions and in the presence of microbial communities optimized for aromatic compounds degradation rates are satisfactory. However further research is needed to assess its long-term environmental impact particularly in aquatic ecosystems.

Looking ahead the demand for compounds like CAS No 921812-126 is expected to grow driven by advancements in personalized medicine and sustainable materials development. Its versatility across multiple application domains positions it as a critical component in both therapeutic innovation and industrial material design.